Cas no 866546-11-4 (5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine)

5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine structure
866546-11-4 structure
Product Name:5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine
CAS No:866546-11-4
MF:C20H22BClN2O4S
MW:432.728682994843
MDL:MFCD16039195
CID:1040239
PubChem ID:57597747
Update Time:2025-07-21

5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine
    • 1H-PYRROLO[2,3-B]PYRIDINE, 5-CHLORO-1-[(4-METHYLPHENYL)SULFONYL]-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)
    • 5-chloro-1-(p-tolylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • 5-Chloro-1-[(4-methylphenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine (ACI)
    • 5-Chloro-1-[(4-methylphenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • DB-332908
    • SCHEMBL2124811
    • 5-chloro-1-[(4-methyl-phenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 5-Chloro-1-tosyl-7-azaindole-3-boronic acid pinacol ester
    • 5-Chloro-1-(4-methylbenzene-1-sulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 5-chloro-1-[(4-methylphenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]-pyridine
    • 5-chloro-1-[(4-methylbenzene)sulfonyl]-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • 5-chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]-pyridine
    • 866546-11-4
    • AKOS016006711
    • SY097749
    • 5-chloro-1-(p-tolylsulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyrrolo[2,3-b]pyridine
    • 5-chloro-1-(p-tolyl sulfonyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • 5-chloro-1-[(4-methylphenyl)sulfonyl]-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrolo[2,3-b]pyridine
    • SS-4730
    • MFCD16039195
    • CS-0005128
    • (5-CHLORO-1-TOSYL-1H-PYRROLO[2,3-B]PYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
    • SB16061
    • DTXSID90727279
    • FYARTQIITABLRT-UHFFFAOYSA-N
    • 5-CHLORO-1-(4-METHYLBENZENESULFONYL)-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRROLO[2,3-B]PYRIDINE
    • 5-chloro-1-(4-methylphenyl)sulfonyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrolo[2,3-b]pyridine
    • MDL： MFCD16039195
    • Inchi： 1S/C20H22BClN2O4S/c1-13-6-8-15(9-7-13)29(25,26)24-12-17(16-10-14(22)11-23-18(16)24)21-27-19(2,3)20(4,5)28-21/h6-12H,1-5H3
    • InChI Key： FYARTQIITABLRT-UHFFFAOYSA-N
    • SMILES： O=S(N1C2C(=CC(=CN=2)Cl)C(B2OC(C)(C)C(C)(C)O2)=C1)(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 432.1081862g/mol
  • Monoisotopic Mass: 432.1081862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 705
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.8Ų

5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine Pricemore >>

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 866546-11-4 95%
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5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine Production Method

Production Method 1

866546-10-3 866546-10-3
73183-34-3 73183-34-3
866546-11-4 866546-11-4
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  rt → 95 °C; overnight, 95 °C
Reference
Discovery of VX-509 (Decernotinib): A Potent and Selective Janus Kinase 3 Inhibitor for the Treatment of Autoimmune Diseases
Farmer, Luc J.; et al, Journal of Medicinal Chemistry, 2015, 58(18), 7195-7216

Production Method 2

866546-10-3 866546-10-3
73183-34-3 73183-34-3
866546-11-4 866546-11-4
Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ;  rt → 90 °C; 18 h, 90 °C
Reference
Discovery of a Novel, First-in-Class, Orally Bioavailable Azaindole Inhibitor (VX-787) of Influenza PB2
Clark, Michael P.; et al, Journal of Medicinal Chemistry, 2014, 57(15), 6668-6678

Production Method 3

1417422-02-6 1417422-02-6
866546-11-4 866546-11-4
Reaction Conditions
1.1 Reagents: Bromine Solvents: Dichloromethane ;  rt; overnight, rt
2.1 Reagents: Potassium acetate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  rt → 95 °C; overnight, 95 °C
Reference
Discovery of VX-509 (Decernotinib): A Potent and Selective Janus Kinase 3 Inhibitor for the Treatment of Autoimmune Diseases
Farmer, Luc J.; et al, Journal of Medicinal Chemistry, 2015, 58(18), 7195-7216

Production Method 4

866546-07-8 866546-07-8
866546-11-4 866546-11-4
Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  rt; overnight, rt
1.2 Reagents: Water
2.1 Reagents: Bromine Solvents: Dichloromethane ;  rt; overnight, rt
3.1 Reagents: Potassium acetate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: 1,4-Dioxane ,  Water ;  rt → 95 °C; overnight, 95 °C
Reference
Discovery of VX-509 (Decernotinib): A Potent and Selective Janus Kinase 3 Inhibitor for the Treatment of Autoimmune Diseases
Farmer, Luc J.; et al, Journal of Medicinal Chemistry, 2015, 58(18), 7195-7216

5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine Raw materials

5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine Preparation Products

5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine Related Literature

Related Categories

866546-11-4 (5-Chloro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tosyl-1H-pyrrolo[2,3-b]pyridine) Related Products

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